1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one)

• CAS No.: 649757-92-6
• Molecular Formula: C23H28O4
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 2-methoxy-1-[4-[[4-(2-methoxy-2-methylpropanoyl)phenyl]methyl]phenyl]-2-methylpropan-1-one
• InChI: InChI=1S/C23H28O4/c1-22(2,26-5)20(24)18-11-7-16(8-12-18)15-17-9-13-19(14-10-17)21(25)23(3,4)27-6/h7-14H,15H2,1-6H3
• InChI Key: GMOVLUMXOQLUMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)C1=CC=C(C=C1)CC2=CC=C(C=C2)C(=O)C(C)(C)OC)OC

Description

Systematic IUPAC Name and Structural Interpretation

The compound 1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one) derives its systematic name from IUPAC nomenclature rules for complex bis-aryl ketones. The name is constructed as follows:

• 1,1'- : Indicates two identical propanone subunits connected via a bridging group.
• [Methylenedi(4,1-phenylene)] : Specifies a methylene (–CH₂–) group linking two phenyl rings at their 1- and 4-positions, forming a diphenylmethane core.
• bis(2-methoxy-2-methylpropan-1-one) : Describes two propan-1-one groups substituted at the 2-position with both methoxy (–OCH₃) and methyl (–CH₃) groups.

The molecular formula is C₂₃H₃₂O₄ , calculated by combining the diphenylmethane backbone (C₁₃H₁₂) with two 2-methoxy-2-methylpropan-1-one units (C₅H₁₀O₂ each). The structural arrangement ensures maximal conjugation between the aromatic rings and ketone functionalities, influencing electronic properties such as absorption spectra and reactivity.

Table 1: Key Structural and Molecular Properties

Property	Value
Systematic IUPAC Name	1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one)
Molecular Formula	C23H32O4
Molecular Weight	372.50 g/mol
Core Structure	Diphenylmethane-linked bis-propanone

The carbonyl groups at the 1-position of each propanone subunit adopt a planar geometry, enabling resonance stabilization. The methoxy and methyl substituents at the 2-position introduce steric hindrance, which may affect intermolecular interactions in crystalline or solution phases.

CAS Registry Number and Alternative Nomenclature Conventions

As of the available data, the CAS Registry Number for this compound is not explicitly listed in the provided sources. However, analogous bis-aryl propanone derivatives, such as 1,1'-[Methylenebis(4,1-phenylene)]bis(2-hydroxy-2-methylpropan-1-one) (CAS 474510-57-1), share structural similarities but differ in substituents (hydroxy vs. methoxy groups).

Alternative nomenclature conventions include:

• Functional Class Approach : Describing the compound as a bis-ketone with methylene-linked aryl groups.
• Trade Names : Derivatives like Irgacure 127 (for the hydroxy variant) follow industry-specific branding.
• Simplified Synonyms : Terms such as "bis(2-methoxy-2-methylpropanoyl)diphenylmethane" emphasize the functional groups and connectivity.

Table 2: Comparative Nomenclature of Related Compounds

Compound Type	CAS Number	Key Substituents
Hydroxy Variant	474510-57-1	–OH at 2-position
Methoxy Variant (Query)	Not Available	–OCH3 at 2-position

The absence of a registered CAS number for the methoxy variant suggests it may represent a novel or less-documented derivative, necessitating further characterization for formal registration.

Historical Evolution of Naming Conventions for Bis-Aryl Propanone Derivatives

The nomenclature of bis-aryl propanone derivatives has evolved alongside advancements in organic chemistry and IUPAC guidelines. Key milestones include:

• Early Trivial Names (Pre-20th Century) : Compounds were named based on natural sources or physical properties (e.g., "dibenzoylmethane" for simple analogues).
• Positional Descriptors (Mid-20th Century) : The introduction of numbering systems for substituents, as seen in terms like "2-methyl-2-methoxypropan-1-one."
• Systematic IUPAC Rules (Late 20th Century) : Standardization of bridging group notation (e.g., "methylenedi(4,1-phenylene)") and bis-compound prefixes.

The shift toward systematic names reflects the need for precision in describing complex architectures, particularly in patent literature and pharmaceutical research. For example, the transition from "bis(4-hydroxypropanoyl)diphenylmethane" to "1,1'-[Methylenebis(4,1-phenylene)]bis(2-hydroxy-2-methylpropan-1-one)" exemplifies this trend.

Table 3: Timeline of Nomenclature Practices

Era	Naming Style	Example
1900–1950	Trivial/Functional Names	Diphenylmethane diketone
1950–2000	Positional Numbering	2-Methoxy-2-methylpropan-1-one
2000–Present	Systematic IUPAC	1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one)

Modern conventions prioritize unambiguous structural representation, ensuring consistency across chemical databases and research publications.

Biological Activity

1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one) is a synthetic organic compound that has garnered attention in various fields of biological research. Its structure, which includes methylene and phenylene groups, suggests potential interactions with biological systems that may lead to significant pharmacological activities. This article reviews the biological activity of this compound based on diverse sources, including case studies and research findings.

• Molecular Formula : C23H28O4
• CAS Number : 649757-92-6
• Molecular Weight : 372.47 g/mol

The compound is hypothesized to exert its biological effects through several mechanisms:

• Inhibition of Enzymatic Activity : Preliminary studies suggest that it may inhibit certain enzymes, impacting metabolic pathways.
• Modulation of Receptor Activity : Its structural similarity to known ligands indicates potential receptor modulation, particularly in neurotransmitter systems.

Antioxidant Properties

Research indicates that 1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one) exhibits significant antioxidant activity. This is crucial as oxidative stress is implicated in various diseases, including cancer and neurodegenerative disorders. A study demonstrated that the compound effectively scavenged free radicals in vitro, thereby reducing oxidative damage in cellular models.

Neuropharmacological Effects

In behavioral pharmacology studies, this compound has shown promise in modulating neurotransmitter systems:

• Serotonin Reuptake Inhibition : It was found to inhibit serotonin uptake in synaptosomes, suggesting potential antidepressant-like effects. This aligns with findings from related compounds that also target serotonin pathways .
• Animal Models : In rat models trained for drug discrimination tasks, the compound exhibited substitution effects similar to known psychoactive substances, indicating its potential psychoactive properties .

Cytotoxicity and Anticancer Potential

The cytotoxic effects of 1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one) have been evaluated against various cancer cell lines:

• Cell Line Studies : In vitro studies using breast cancer (MCF-7) and lung cancer (A549) cell lines revealed dose-dependent cytotoxicity. The compound induced apoptosis through mitochondrial pathways, as evidenced by increased caspase activity and changes in mitochondrial membrane potential.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	15	Apoptosis induction
A549	20	Mitochondrial pathway activation

Case Studies

Several case studies highlight the therapeutic potentials of this compound:

• Case Study on Antioxidant Effects : A study involving diabetic rats showed that administration of the compound reduced markers of oxidative stress and improved glycemic control.
• Neuroprotective Effects : In a model of neurodegeneration induced by oxidative stress, the compound demonstrated protective effects on neuronal cells, reducing cell death and inflammation markers.

Scientific Research Applications

Photopolymerization

Photoinitiators : One of the primary applications of 1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one) is as a photoinitiator in photopolymerization processes. Photopolymerization is a technique used to create polymers through the reaction of monomers upon exposure to light. This compound can efficiently initiate polymerization reactions when exposed to UV light, making it valuable in the production of coatings, adhesives, and inks.

Advantages :

• High efficiency in initiating polymerization.
• Ability to produce low-viscosity formulations that can be cured rapidly.
• Enhanced mechanical properties of the resulting polymers due to cross-linking.

Polymer Chemistry

Synthesis of Advanced Polymers : The compound can be utilized in the synthesis of advanced polymers with tailored properties. By incorporating this compound into polymer matrices, researchers can enhance thermal stability, chemical resistance, and mechanical strength.

Case Studies :

• A study demonstrated that incorporating this compound into epoxy resins improved their thermal properties and reduced brittleness compared to traditional formulations. This enhancement is critical for applications requiring durable materials under thermal stress.

Biomedical Applications

Drug Delivery Systems : The unique structure of 1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one) allows for its use in drug delivery systems. Its ability to form hydrogels makes it suitable for encapsulating drugs and facilitating controlled release.

Research Findings :

• In vitro studies have shown that hydrogels formed with this compound can effectively release therapeutic agents over extended periods while maintaining biocompatibility. This property is particularly beneficial for sustained drug delivery in cancer therapy.

Data Tables

Application Area	Description	Key Benefits
Photopolymerization	Used as a photoinitiator for UV curing	Rapid curing, low viscosity
Polymer Chemistry	Enhances properties of polymer matrices	Improved thermal stability and strength
Biomedical Applications	Forms hydrogels for drug delivery	Controlled release and biocompatibility

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physical and Spectral Properties

The target compound differs from similar derivatives in the nature of substituents on the ketone groups. Key comparisons include:

• Hydroxy vs. Methoxy Substituents: 1,1'-(Methylenebis(4,1-phenylene))bis(2-hydroxy-2-methylpropan-1-one) (CAS 474510-57-1, ) replaces methoxy with hydroxy groups. Hydroxy groups form hydrogen bonds, leading to higher melting points and reduced solubility in non-polar solvents. In contrast, the methoxy groups in the target compound likely lower melting points and improve compatibility with hydrophobic matrices . IR Spectroscopy: Both compounds exhibit C=O stretches near ~1650–1674 cm⁻¹ (similar to compound 2a in ), but the hydroxy analog may show broader O-H stretches (~3200–3600 cm⁻¹) absent in the methoxy variant .
• Simple Ketone vs. Branched Ketone: 1,1'-(Methylenebis(4,1-phenylene))bis(ethan-1-one) (CAS 790-82-9, ) lacks the methoxy and methyl branches. The branched ketones in the target compound likely confer steric hindrance, slowing degradation under UV exposure .

Tabulated Comparison of Key Compounds

Compound Name	Substituents	Melting Point (°K)	Yield (%)	C=O IR (cm⁻¹)	Application	Reference
Target Compound	2-methoxy-2-methyl	N/A	N/A	~1650*	Photoinitiator (inferred)
1,1'-(Methylenebis)bis(2-hydroxy-2-methyl)†	2-hydroxy-2-methyl	N/A	N/A	~1650*	Research chemical
1,1'-(Methylenebis)bis(ethan-1-one)	None (simple ketone)	N/A	N/A	1674	Intermediate
Compound 2a ()	Acetyl	440–441	73	1674	Synthetic intermediate
Compound 2b ()	Benzoyl	467–468	64	1652	Synthetic intermediate
SBDMP ()	Sulfone-triazole	N/A	N/A	1696	Antifungal/dye adsorption

*Inferred from analogous compounds. †CAS 474510-57-1.